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Compound of Interest

Compound Name: P505-15

Cat. No.: B560114

For Researchers, Scientists, and Drug Development Professionals

Introduction

P505-15, also known as PRT062607 and BIIB-057, is a potent and highly selective, orally
bioavailable small molecule inhibitor of Spleen Tyrosine Kinase (Syk) with an ICso of 1-2 nM.[1]
[2][3] Its high specificity, being over 80-fold more selective for Syk than for other kinases such
as Fgr, Lyn, and ZAP-70, makes it a valuable tool for studying Syk-mediated signaling
pathways.[1][2] Syk is a crucial non-receptor tyrosine kinase involved in the signal transduction
of various cell surface receptors, including the B-cell receptor (BCR).[2][4] Consequently, P505-
15 has been shown to inhibit BCR-mediated B-cell signaling and activation, chemokine
secretion, and cell migration.[1][5] These properties make it a significant compound in
preclinical research for B-cell malignancies like Non-Hodgkin Lymphoma (NHL) and Chronic
Lymphocytic Leukemia (CLL).[2][4]

This document provides detailed protocols for the preparation, storage, and application of
P505-15 stock solutions for in vitro cell culture experiments.
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Property Value Reference
Synonyms PRT062607, BIIB-057 [1][6]
Molecular Formula C19H23N9O [6]
] 393.5 g/mol (free base),
Molecular Weight [51[6]
429.91 g/mol (HCI salt)
Appearance Crystalline solid [6]
Purity >98% [6]
N 25 mg/mL (Cayman), 86
Solubility in DMSO [5]1[6]
mg/mL (Selleck)
Solubility in Water 86 mg/mL (HCI salt) [5]
Solubility in Ethanol Insoluble to 10 mg/mL [5][6]
Biological Activity
Parameter Value Reference
Target Syk Kinase [1]
ICso (cell-free assay) 1-2 nM [1]
ICso (BCR-mediated B-cell
. _ 0.27 uM [5]
signaling)
ICs0 (BCR-mediated B-cell
o 0.28 uM [5]
activation)
ICso (FceR1-mediated basophil
0.15 pM [5]

degranulation)

Experimental Protocols
Protocol 1: Preparation of a 10 mM P505-15 Stock

Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of P505-15 using Dimethyl
Sulfoxide (DMSO) as the solvent. It is imperative to use anhydrous, high-purity DMSO to
ensure maximum solubility.[5] All procedures should be conducted in a sterile environment,
such as a laminar flow hood, using appropriate personal protective equipment (PPE).

Materials:

o P505-15 powder (hydrochloride salt recommended for aqueous solubility if needed,
otherwise free base is suitable for DMSO)

e Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

» Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

» Calibrated micropipettes and sterile filter tips

o \ortex mixer

0.22 um sterile syringe filter and sterile syringe

Procedure:

» Weighing the Compound: Accurately weigh the desired amount of P505-15 powder. For
example, to prepare 1 mL of a 10 mM stock solution of the HCI salt (MW: 429.91 g/mol ),
weigh out 4.299 mg.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the P505-
15 powder. For a 10 mM stock, if you weighed 4.299 mg, add 1 mL of DMSO.

e Mixing: Securely cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually
inspect the solution to ensure no particulates are present.

 Sterilization: For use in cell culture, it is critical to sterilize the stock solution. Draw the
solution into a sterile syringe and pass it through a 0.22 um syringe filter into a new sterile
tube.[7]
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 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the sterile stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile
cryovials.[1]

o Storage: Label all aliquots with the compound name, concentration (10 mM), solvent
(DMSO0), and the date of preparation. Store the aliquots protected from light at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1][5][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM P505-15 stock solution at room temperature.

 Dilution: Directly dilute the stock solution into the cell culture medium to achieve the desired
final working concentration immediately before adding it to the cells.

o Serial Dilutions: If very low final concentrations are required, perform serial dilutions. For
example, to prepare a 100 uM working solution, dilute 1 pL of the 10 mM stock solution into
99 pL of cell culture medium.

e Vehicle Control: It is crucial to include a vehicle control in your experiments, which consists
of cell culture medium with the same final concentration of DMSO as used for the P505-15
treatment. The final DMSO concentration should typically not exceed 0.1% to avoid solvent-
induced cytotoxicity.[7]

Visualizations
P505-15 Mechanism of Action in B-Cell Receptor
Signaling
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Caption: P505-15 inhibits Syk phosphorylation in the BCR signaling cascade.
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Experimental Workflow: P505-15 Stock Solution
Preparation

4
4

Weigh P505-15 Dissolve in ~ Vortex until Sterile Filter ~ Aliquot into .| Store at-20°C
®_> Powder Anhydrous DMSO Fully Dissolved (0.22 pm) Single-Use Vials or-80°C .  Ro2dY for Use

Click to download full resolution via product page

Caption: Workflow for preparing a sterile P505-15 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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